4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide

• IUPAC Name: 4-acetamido-N-[2-[[2-(4-fluorophenyl)acetyl]amino]ethyl]benzamide
• InChI: InChI=1S/C19H20FN3O3/c1-13(24)23-17-8-4-15(5-9-17)19(26)22-11-10-21-18(25)12-14-2-6-16(20)7-3-14/h2-9H,10-12H2,1H3,(H,21,25)(H,22,26)(H,23,24)
• InChI Key: NCPQNAMLAXFFCB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C19H20FN3O3
• Molecular Weight: 357.4 g/mol

Description

“4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide” is a chemical compound with the molecular formula C17H17FN2O2. It has an average mass of 300.328 Da and a monoisotopic mass of 300.127411 Da.

Molecular Structure Analysis

The molecular structure of “4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide” consists of 17 carbon atoms, 17 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 2 oxygen atoms.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques: Alkali metal fluorides, including potassium and cesium fluoride, are used as efficient fluorinating agents in the synthesis of compounds like 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide. These agents enable enantiocontrolled synthesis of fluorocarboxylic acids and fluorobenzene derivatives from sulfonates, which could include structures similar to the target compound (Fritz-Langhals, 1994).
• Crystal Structure Analysis: The crystal structure of closely related compounds, such as 4-fluoro-N-(2-methyl-5-((2-(p-tolyloxy)acetamido)methyl)pyrimidin-4-yl)benzamide, has been characterized using various techniques including NMR, IR, MS, and X-ray crystallography. This helps in understanding the molecular packing and hydrogen bonding in the crystal lattice, which can be similar for 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide (Deng et al., 2014).

Chemical Reactions and Derivatives

• Reactivity Studies: Studies on the reactivity of compounds with acetamido and benzamido groups, like N-(hydroxymethyl) acetamide and N-(hydroxymethyl) benzamide, with various phosphites have been conducted. These studies are relevant to understand the chemical behavior and potential reactions of 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide (Ivanov et al., 1968).
• Synthesis of Derivatives: Research on synthesizing amino acid ester derivatives of related compounds, such as 4-[2-(2-acetylaminophenyl)-2-oxo-acetylamino]benzoyl amino acid ester derivatives, provides insights into the synthesis pathways and potential derivatives of 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide (El‐Faham et al., 2013).

Biological and Pharmacological Investigations

• Biological Activity Studies: Studies on similar compounds, like N-aryl amino-4-acetamido-2-ethoxy benzamides, have been conducted to screen for antimicrobial activity. This suggests potential biological applications for 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide in biomedical research (Padaliya & Parsania, 2015).
• Molecular Imaging Probes: Fluorine-containing compounds similar to the target compound have been used in the development of PET ligands for imaging in the brain, indicating potential use of 4-acetamido-N-(2-(2-(4-fluorophenyl)acetamido)ethyl)benzamide in molecular imaging (Yui et al., 2010).